Cas no 1804947-63-4 (Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804947-63-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4811177
• Update Time: 2025-05-22

Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-7(16)4-5-3-6(14)9(11)15-8(5)10(12)13/h3,10H,2,4,14H2,1H3
• InChI Key： DDAAJPCZZIZZMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C(F)F)=N1)CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate

Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate, identified by the CAS number 1804947-63-4, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its pyridine ring structure, has garnered attention due to its unique chemical properties and potential uses in drug development and material science.

The molecular structure of Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate consists of a pyridine ring substituted with an amino group at position 3, a chlorine atom at position 2, a difluoromethyl group at position 6, and an acetate ester group at position 5. This substitution pattern imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of anti-cancer drug design. The presence of the amino group and the chlorine atom provides opportunities for further functionalization, enabling the creation of compounds with enhanced bioavailability and selectivity.

In addition to its pharmacological applications, Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate has been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated its potential as a building block for organic field-effect transistors (OFETs), where its electron-deficient pyridine ring contributes to improved charge transport properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent research has focused on optimizing these synthetic routes to enhance yield and reduce costs. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high purity levels.

Furthermore, the environmental impact of Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate has been a topic of interest. Studies have examined its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, Ethyl 3-amino-2-chloro-6-(difluoromethyl)pyridine-5-acetate stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in both academic and industrial settings.